Cas no 176019-01-5 (9-cis-13,14-Dihydro 13-Methylretinoic Acid (>80%))

• Product Name: 9-cis-13,14-Dihydro 13-Methylretinoic Acid (>80%)
• CAS No: 176019-01-5
• Molecular Formula: C₂₀H₃₀O₂
• Molecular Weight: 302.4510
• CID: 4552004
• PubChem ID: 87510621

9-cis-13,14-Dihydro 13-Methylretinoic Acid (>80%) Properties

Names and Identifiers

• (4E,6Z,8E)-3,7-Dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-4,6,8-trienoic acid
• CID 87510621
• 9-cis-13,14-Dihydro 13-Methylretinoic Acid (>80%)
• 176019-01-5
• 9-cis-13,14-Dihydro 13-methylretinoic Acid
• SCHEMBL3328418
• 9-cis-13,14-Dihydro 13-Methylretinoic Acid (>80per cent)

• InChIKey： XTOYXKSKSDVOOD-ACUHIMHNSA-N
• Inchi： 1S/C20H30O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,16H,7,10,13-14H2,1-5H3,(H,21,22)/b9-6+,12-11+,15-8-
• SMILES： OC(CC(C)/C=C/C=C(/C)\C=C\C1=C(C)CCCC1(C)C)=O

Computed Properties

• Exact Mass: 302.224580195g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 302.224580195g/mol
• Heavy Atom Count: 22
• Complexity: 516
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids